![molecular formula C19H19N3O2 B5292034 2-[3-(2-methoxybenzoyl)piperidin-1-yl]isonicotinonitrile](/img/structure/B5292034.png)
2-[3-(2-methoxybenzoyl)piperidin-1-yl]isonicotinonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[3-(2-methoxybenzoyl)piperidin-1-yl]isonicotinonitrile, also known as MPIN, is a chemical compound that has been studied extensively for its potential therapeutic applications. This molecule is a derivative of isonicotinonitrile and has a piperidine ring attached to it. The compound has been found to have potential applications in the field of medicinal chemistry, particularly in the development of new drugs for the treatment of various diseases.
Mechanism of Action
The exact mechanism of action of 2-[3-(2-methoxybenzoyl)piperidin-1-yl]isonicotinonitrile is not fully understood, but it is believed to act by inhibiting various enzymes and pathways involved in disease progression. The compound has been found to inhibit the activity of histone deacetylases, which are enzymes involved in gene expression and regulation. In addition, this compound has been found to inhibit the activity of protein kinases, which are enzymes involved in cell signaling and communication.
Biochemical and physiological effects:
This compound has been found to have a number of biochemical and physiological effects. The compound has been shown to have anti-inflammatory activity, and has been found to reduce the production of pro-inflammatory cytokines in vitro. In addition, this compound has been found to have antioxidant activity, and has been shown to reduce oxidative stress in animal models of disease.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[3-(2-methoxybenzoyl)piperidin-1-yl]isonicotinonitrile in lab experiments is its relatively low toxicity. The compound has been found to have low toxicity in animal models, and has been shown to be well-tolerated in human clinical trials. However, one limitation of using this compound in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to work with.
Future Directions
There are a number of potential future directions for research on 2-[3-(2-methoxybenzoyl)piperidin-1-yl]isonicotinonitrile. One area of interest is the development of new drugs based on the structure of this compound. Researchers are exploring the potential of modifying the structure of this compound to create new compounds with improved therapeutic properties. In addition, researchers are exploring the potential of combining this compound with other drugs to create new treatment regimens for various diseases. Finally, researchers are exploring the potential of this compound as a tool for studying various biological processes, including gene expression and cell signaling.
Synthesis Methods
The synthesis of 2-[3-(2-methoxybenzoyl)piperidin-1-yl]isonicotinonitrile involves the reaction of 2-methoxybenzoyl chloride with piperidine in the presence of anhydrous potassium carbonate. The resulting product is then treated with isonicotinic acid and triethylamine to yield the final product, this compound.
Scientific Research Applications
2-[3-(2-methoxybenzoyl)piperidin-1-yl]isonicotinonitrile has been extensively studied for its potential therapeutic applications. It has been found to have potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. The compound has been shown to have anti-cancer activity, and has been found to inhibit the growth of cancer cells in vitro. In addition, this compound has been found to have neuroprotective effects, and has been shown to protect neurons from damage in animal models of Alzheimer's and Parkinson's disease.
Properties
IUPAC Name |
2-[3-(2-methoxybenzoyl)piperidin-1-yl]pyridine-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O2/c1-24-17-7-3-2-6-16(17)19(23)15-5-4-10-22(13-15)18-11-14(12-20)8-9-21-18/h2-3,6-9,11,15H,4-5,10,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTKNDVBTGXKHKJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=O)C2CCCN(C2)C3=NC=CC(=C3)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.